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Cat. No.: B1323945
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Senior Application Scientist Note: Initial research into "4-Chloro-3-fluoro-4'-
methoxybenzophenone" did not yield a specific, well-documented compound with a dedicated
CAS number in the provided search results. However, several structurally similar and
commercially available isomers with significant applications were identified. This guide will
focus on the extensively studied 4-Chloro-4'-methoxybenzophenone (CAS: 10547-60-1), a key
intermediate in various synthetic processes. We will also provide context by acknowledging its
close structural isomers, including 4-Chloro-3-fluoro-3'-methoxybenzophenone (CAS: 750633-
76-2) and 3-Chloro-4-fluoro-4'-methoxybenzophenone (CAS: 760192-87-8). This approach
ensures the delivery of a technically robust and practically applicable document for researchers
and drug development professionals.

Introduction to Substituted Benzophenones in
Medicinal Chemistry
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Benzophenones are a class of aromatic ketones that serve as versatile scaffolds in organic
synthesis and medicinal chemistry. Their rigid diarylketone core can be functionalized with
various substituents to modulate their physicochemical and pharmacological properties.
Halogenated benzophenones, in particular, are of significant interest due to the profound
impact of halogens on molecular conformation, metabolic stability, and binding interactions with
biological targets. The introduction of chloro and fluoro groups, as seen in the isomers
mentioned, can enhance a molecule's lipophilicity and metabolic resistance, properties that are
often desirable in drug candidates.[1][2]

4-Chloro-4'-methoxybenzophenone, the focus of this guide, is a key building block used in the
preparation of photosensitizers and UV filters.[3] Its derivatives are also explored for their
potential therapeutic applications, leveraging the established role of the benzophenone core in
various pharmacologically active compounds.[4]

Physicochemical Properties of 4-Chloro-4'-
methoxybenzophenone

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development. The table below summarizes the key properties of 4-
Chloro-4'-methoxybenzophenone.

Property Value Source
CAS Number 10547-60-1
Molecular Formula Cl4H11ClO2
Molecular Weight 246.69 g/mol [5]
Appearance Crystalline compound [3]
Melting Point 176-178°C [3]
COC1=CC=C(C=C1)C(=0)C2
SMILES
=CC=C(C=C2)Cl
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Synthesis of 4-Chloro-4'-methoxybenzophenone

The most common and industrially scalable method for synthesizing 4-Chloro-4'-
methoxybenzophenone is through a Friedel-Crafts acylation reaction.[6][7] This electrophilic
aromatic substitution reaction involves the acylation of an electron-rich aromatic ring, in this
case, anisole, with an acyl chloride, 4-chlorobenzoyl chloride, in the presence of a Lewis acid
catalyst.

Reaction Mechanism and Key Considerations

The Friedel-Crafts acylation proceeds via the formation of an acylium ion intermediate, which
then attacks the anisole ring. The choice of Lewis acid catalyst is critical for the reaction's
efficiency. While traditional catalysts like aluminum chloride (AICI3) are effective, they are often
required in stoichiometric amounts and can lead to waste generation and environmental
concerns.[7] Modern approaches utilize more sustainable and recyclable catalysts.[7]

Experimental Protocol: Catalytic Synthesis

The following protocol is a generalized procedure based on modern catalytic methods for the
synthesis of 4-Chloro-4'-methoxybenzophenone.[7]

Materials:

Anisole

4-Chlorobenzoyl chloride

Lewis acid catalyst (e.g., reusable magnetic nanoparticle-supported catalyst)[7]

Dichloromethane (or another suitable solvent)

Ethyl acetate

Anhydrous Magnesium Sulfate (MgSO4)

Procedure:
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To a reaction vessel, add anisole, 4-chlorobenzoyl chloride, and the Lewis acid catalyst in a
suitable solvent like dichloromethane.[7]

The mixture is then heated and stirred for a specified duration, with the reaction progress
monitored by Thin Layer Chromatography (TLC).[7]

Upon completion, the catalyst is separated. In the case of a magnetic catalyst, this can be
achieved using an external magnet.[7]

The separated catalyst is washed with an organic solvent such as ethyl acetate.[7]

The organic phases are combined, dried over anhydrous MgSO4, and the solvent is
removed under reduced pressure to yield the crude product.[7]

The crude 4-chloro-4'-methoxybenzophenone can be further purified by recrystallization or
column chromatography.
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Caption: Workflow for the synthesis of 4-Chloro-4'-methoxybenzophenone.

Applications in Drug Development and Chemical
Synthesis

Substituted benzophenones are valuable intermediates in the synthesis of a wide range of
pharmaceutical compounds and functional materials.

e Pharmaceutical Intermediates: 4-Chlorobenzophenone derivatives are crucial intermediates
in the synthesis of antihistamines.[4] The structural motif of 4-Chloro-4'-
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methoxybenzophenone makes it a candidate for the development of novel therapeutic
agents. The chlorine atom can participate in halogen bonding and other non-covalent
interactions within a receptor's binding pocket, while the methoxy group can be a key
hydrogen bond acceptor or be metabolically cleaved to a hydroxy group, which can then be
further functionalized.

o UV Filters and Photosensitizers: Benzophenones are known for their ability to absorb UV
radiation, which makes them useful as UV filters in various applications.[3][8] The specific
substitution pattern on 4-Chloro-4'-methoxybenzophenone influences its absorption
spectrum and photochemical properties, making it a valuable reagent in the preparation of
photosensitizers.[3]

 Building Block for Complex Molecules: The ketone functionality of 4-Chloro-4'-
methoxybenzophenone is a versatile handle for a variety of chemical transformations,
including reduction to an alcohol, reductive amination to form an amine, and Grignard
reactions to introduce further carbon-based substituents. This chemical reactivity allows for
its incorporation into larger, more complex molecular architectures.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
Chloro-4'-methoxybenzophenone and its precursors.

o Hazard Identification: Benzophenone derivatives may cause skin and eye irritation.[5][9] It is
recommended to handle this compound in a well-ventilated area or a fume hood.[10]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when working with this compound.[10]

o First Aid Measures:

[¢]

In case of skin contact: Wash off with soap and plenty of water.[10]

o

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[10]

o

If inhaled: Move the person into fresh air.[10]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0901013.htm
https://cymitquimica.com/cas/345-89-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0901013.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-methoxybenzophenone
https://datasheets.scbt.com/sc-238887.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.chemicalbook.com/msds/4-chloro-4-hydroxybenzophenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o If swallowed: Rinse mouth with water. Do not induce vomiting.[10] In all cases of
exposure, seek medical attention if symptoms persist.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion

4-Chloro-4'-methoxybenzophenone is a valuable and versatile chemical intermediate with
significant applications in pharmaceutical research and materials science. Its synthesis via
Friedel-Crafts acylation is well-established, with ongoing research focused on developing more
sustainable catalytic methods. A comprehensive understanding of its physicochemical
properties, synthetic routes, and safety protocols is essential for its effective and safe utilization
in the laboratory and in industrial settings. The continued exploration of this and related
substituted benzophenones is likely to yield novel compounds with important biological
activities and material properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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